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Cat. No.: B15980144

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Isosamidin is a naturally occurring pyranocoumarin found in the roots of Peucedanum

japonicum, a plant used in traditional medicine.[1] This technical guide provides a

comprehensive overview of the known physical and chemical properties of (-)-Isosamidin, its

biological activities, and the experimental protocols used for its study. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Physicochemical Properties
While extensive experimental data on all physical properties of (-)-Isosamidin is not readily

available in the public domain, its fundamental chemical characteristics have been established.
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Property Value Source

Molecular Formula C₂₁H₂₂O₇ PubChem

Molecular Weight 386.4 g/mol PubChem

Appearance
Not explicitly reported, but

likely a crystalline solid.
Inferred

Melting Point Not explicitly reported.

Boiling Point Not explicitly reported.

Solubility

Not explicitly reported. General

solubility for similar coumarins

suggests potential solubility in

organic solvents like methanol,

ethanol, chloroform, and ethyl

acetate.

Inferred

Note: The lack of publicly available experimental data for properties like melting point, boiling

point, and specific solubility highlights an area for further research to fully characterize this

compound.

Spectroscopic Data
The structural elucidation of (-)-Isosamidin has been achieved through various spectroscopic

techniques. Although specific spectral data is not widely published, the general characteristics

are understood based on its pyranocoumarin structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons of the coumarin core, protons of the pyran ring, and protons of the ester

side chains.

¹³C-NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of

the lactone, the aromatic carbons, the carbons of the pyran ring, and the carbons of the ester

groups.
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Infrared (IR) Spectroscopy
The IR spectrum of (-)-Isosamidin is expected to exhibit characteristic absorption bands for its

functional groups, including:

C=O stretching (lactone): Around 1700-1750 cm⁻¹

C=O stretching (ester): Around 1735-1750 cm⁻¹

C=C stretching (aromatic): Around 1450-1600 cm⁻¹

C-O stretching: Around 1000-1300 cm⁻¹

Mass Spectrometry (MS)
Mass spectrometry data would confirm the molecular weight of (-)-Isosamidin. The

fragmentation pattern would likely involve the loss of the ester side chains and characteristic

cleavages of the pyranocoumarin ring system.

Experimental Protocols
Isolation of (-)-Isosamidin from Peucedanum japonicum
A general method for the isolation of (-)-Isosamidin from the roots of Peucedanum japonicum

involves the following steps[1]:

Extraction: The dried and powdered roots are extracted with methanol at room temperature.

Partitioning: The resulting methanol extract is then successively partitioned with solvents of

increasing polarity, such as n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc), and n-

butanol (n-BuOH). (-)-Isosamidin is expected to be found in one of the less polar fractions,

such as the chloroform or ethyl acetate fraction.

Chromatographic Separation: Further purification is achieved through chromatographic

techniques, such as column chromatography or high-performance liquid chromatography

(HPLC), to isolate pure (-)-Isosamidin. The specific stationary and mobile phases for optimal

separation have not been detailed in the available literature.
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Isolation workflow for (-)-Isosamidin.

Biological Activity and Signaling Pathways
(-)-Isosamidin has demonstrated significant cytoprotective, anti-glycation, and anti-apoptotic

activities.[1][2] A key area of its biological action is the modulation of the Mitogen-Activated

Protein Kinase (MAPK) signaling pathway in response to cellular stress induced by

methylglyoxal (MGO), a reactive metabolite implicated in diabetic complications.[1][2]

Modulation of the MAPK Signaling Pathway
Methylglyoxal (MGO) is known to induce cellular apoptosis through the activation of MAPK

pathways, including p38 and c-Jun N-terminal kinase (JNK).[1] Pre-treatment with (-)-
Isosamidin has been shown to significantly inhibit the MGO-induced phosphorylation and

activation of both p38 and JNK.[1][2] This suggests that (-)-Isosamidin exerts its cytoprotective

effects by interfering with these pro-apoptotic signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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